Cas no 127169-00-0 ((2-Benzylisoindolin-4-yl)methanamine)
127169-00-0 structure
Product Name:(2-Benzylisoindolin-4-yl)methanamine
CAS No:127169-00-0
MF:C16H18N2
MW:238.327523708344
MDL:MFCD09878722
CID:103213
PubChem ID:19828488
Update Time:2025-04-18
(2-Benzylisoindolin-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2-Benzylisoindolin-4-yl)methanamine
- 1H-Isoindole-4-methanamine, 2,3-dihydro-2-(phenylmethyl)-
- N-Boc-(2-Benzylisoindolin-4-yl)methanamine
- (2-benzyl-1,3-dihydroisoindol-4-yl)methanamine
- 2-Benzyl-4-(N-Boc-N-MethylaMino)-isoindoline
- tert-butyl (2-benzylisoindolin-4-yl)MethylcarbaMate
- C13553
- SCHEMBL9757228
- FT-0685591
- A15183
- 1-(2-Benzyl-2,3-dihydro-1H-isoindol-4-yl)methanamine
- SB64387
- 127169-00-0
- DTXSID50600392
- AKOS015920358
-
- MDL: MFCD09878722
- Inchi: 1S/C16H18N2/c17-9-14-7-4-8-15-11-18(12-16(14)15)10-13-5-2-1-3-6-13/h1-8H,9-12,17H2
- InChI Key: UXAZXMXGESTEHL-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CC2C=CC=C(CN)C=2C1
Computed Properties
- Exact Mass: 238.14700
- Monoisotopic Mass: 238.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.146
- Boiling Point: 359°Cat760mmHg
- Flash Point: 155.2°C
- Refractive Index: 1.641
- PSA: 29.26000
- LogP: 3.29930
(2-Benzylisoindolin-4-yl)methanamine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2-Benzylisoindolin-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147408-1g |
(2-Benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$484 | 2024-08-02 | |
| Chemenu | CM147408-1g |
(2-Benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$384 | 2021-08-05 | |
| Alichem | A199008262-1g |
(2-Benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$400.00 | 2022-04-03 | |
| eNovation Chemicals LLC | K14310-1g |
(2-benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$740 | 2024-05-24 | |
| eNovation Chemicals LLC | K14310-5g |
(2-benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 5g |
$2000 | 2024-05-24 | |
| eNovation Chemicals LLC | K14310-5g |
(2-benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 5g |
$2000 | 2025-03-03 | |
| eNovation Chemicals LLC | K14310-1g |
(2-benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$740 | 2025-03-03 | |
| Ambeed | A150249-1g |
(2-Benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95+% | 1g |
$440.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1767282-1g |
(2-Benzylisoindolin-4-yl)methanamine |
127169-00-0 | 98% | 1g |
¥4004.00 | 2024-08-09 | |
| eNovation Chemicals LLC | K14310-1g |
(2-benzylisoindolin-4-yl)methanamine |
127169-00-0 | 95% | 1g |
$740 | 2025-02-25 |
(2-Benzylisoindolin-4-yl)methanamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
127169-00-0 ((2-Benzylisoindolin-4-yl)methanamine) Related Products
- 1149352-11-3(2,3-dihydro-2,4-dimethyl-1H-Isoindole)
- 122993-61-7(2,3-dihydro-2-methyl-1H-Isoindole-4-methanamine)
- 959237-27-5(N-methyl-1-(2-methyl-2,3-dihydro-1H-isoindol-5-yl)methanamine)
- 205370-10-1(1H-Isoindole,2,3-dihydro-2,5-dimethyl-)
- 30922-25-9(ISOINDOLINE)
- 84227-68-9({2-(diethylamino)methylphenyl}methanamine)
- 496-12-8(2,3-dihydro-1H-isoindole)
- 93282-20-3(5-Methylisoindoline)
- 35180-14-4(2-BENZYL-2,3-DIHYDRO-1H-ISOINDOLE)
- 739365-30-1(4-methyl-2,3-dihydro-1H-isoindole)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk